7-Methylpyrazolo[1,5-a]pyrimidin-5-amine

• IUPAC Name: 7-methylpyrazolo[1,5-a]pyrimidin-5-amine
• InChI: InChI=1S/C7H8N4/c1-5-4-6(8)10-7-2-3-9-11(5)7/h2-4H,1H3,(H2,8,10)
• InChI Key: GXLUARVSTAWWKE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC2=CC=NN12)N
• Molecular Formula: C7H8N4
• Molecular Weight: 148.17 g/mol

Description

7-Methylpyrazolo[1,5-a]pyrimidin-5-amine is a type of pyrazolo[1,5-a]pyrimidine, which is a family of N-heterocyclic compounds. These compounds have significant photophysical properties and have been identified as strategic compounds for optical applications. They are typically pale-yellow to yellow-brown solids.

Synthesis Analysis

The synthesis of 7-Methylpyrazolo[1,5-a]pyrimidin-5-amine involves a solvent-free reaction between an equimolar mixture of the appropriate β-enaminone and 3-methyl-1H-pyrazol-5-amine under microwave irradiation at 180°C. The yield of this reaction is typically high, ranging from 88% to 96%.

Molecular Structure Analysis

The molecular structure of 7-Methylpyrazolo[1,5-a]pyrimidin-5-amine consists of a fused, rigid, and planar N-heterocyclic system that contains both pyrazole and pyrimidine rings. Its InChI Code is 1S/C7H8N4/c1-5-4-6(8)11-7(10-5)2-3-9-11/h2-4,10H,1,8H2.

Chemical Reactions Analysis

The chemical reactions of 7-Methylpyrazolo[1,5-a]pyrimidin-5-amine involve the bonding of the NH2-group of the starting aminopyrazole with the Cβ of the appropriate β-enaminone. This reaction proceeds via an addition–elimination mechanism (aza-Michael type), and the regioselectivity of the reaction can be controlled using the dimethylamino leaving group.

Physical And Chemical Properties Analysis

7-Methylpyrazolo[1,5-a]pyrimidin-5-amine is a pale-yellow to yellow-brown solid. It has a molecular weight of 148.17. Its photophysical properties can be tuned by electron-donating groups (EDGs) at position 7 on the fused ring, which improve both the absorption and emission behaviors.

Safety and Hazards

The safety data sheet for 5-Methylpyrazolo[1,5-a]pyrimidin-7-amine advises against dust formation and breathing mist, gas, or vapors. Contact with skin and eyes should be avoided, and personal protective equipment, including chemical impermeable gloves, should be worn. Adequate ventilation is necessary, and all sources of ignition should be removed.

Future Directions

Pyrazolo[1,5-a]pyrimidines, including 7-Methylpyrazolo[1,5-a]pyrimidin-5-amine, have attracted a great deal of attention in material science recently due to their significant photophysical properties. They have been identified as strategic compounds for optical applications. Future research may focus on exploiting these properties for various applications, including studying the dynamics of intracellular processes, chemosensors, and the progress of organic materials.